Cas no 50846-38-3 (1-Aminocyclohexanecarbonitrile hydrochloride)

1-Aminocyclohexanecarbonitrile hydrochloride is a cyclohexane-based organic compound featuring both amine and nitrile functional groups, rendered as a hydrochloride salt for enhanced stability and solubility. This intermediate is particularly valuable in synthetic organic chemistry, where it serves as a versatile building block for pharmaceuticals, agrochemicals, and specialty materials. Its rigid cyclohexane backbone contributes to stereochemical control in reactions, while the reactive amine and nitrile groups enable further functionalization, such as cyclizations or derivatizations. The hydrochloride form ensures improved handling and storage characteristics. Suitable for use in peptide mimetics and heterocyclic synthesis, it offers researchers a reliable and efficient route to complex molecular architectures.

1-Aminocyclohexanecarbonitrile hydrochloride structure

50846-38-3 structure

Product Name:1-Aminocyclohexanecarbonitrile hydrochloride

CAS No:50846-38-3

MF:C₇H₁₃ClN₂

MW:160.644520521164

MDL:MFCD01734623

CID:373920

PubChem ID:198262

Update Time:2025-06-06

1-Aminocyclohexanecarbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-Aminocyclohexanecarbonitrile hydrochloride
- 1-aminocyclohexane-1-carbonitrile,hydrochloride
- Cyclohexanecarbonitrile,1-amino-, hydrochloride (1:1)
- 1-aminocyclohexanecarbonitrile hydrochloride (1:1)
- Cyano-1 amino-1 cyclohexane hydrochloride
- Cyclohexanecarbonitrile, 1-amino-, hydrochloride
- CYCLOHEXANECARBONITRILE, 1-AMINO-, HYDROCHLORIDE (1:1)
- 50846-38-3
- 1-cyanocyclohexylamine hydrochloride
- NS00089124
- CS-10092
- SCHEMBL696355
- Cyclohexanecarbonitrile, 1-amino-, monohydrochloride
- 1-aminocyclohexane-1-carbonitrile hydrochloride
- 1-aminocyclohexane-1-carbonitrile;hydrochloride
- FT-0652963
- ZUJ5VG3847
- UZDHDPDJHBPQTQ-UHFFFAOYSA-N
- MFCD01734623
- 1-aminocyclohexanecarbonitrile HCl
- A828319
- 1-aminocyclohexanecarbonitrilehydrochloride
- AKOS015847763
- TS-02136
- UNII-ZUJ5VG3847
- CS-0168258
- EINECS 256-797-2
- DTXSID50198885
- DB-071263
- MDL： MFCD01734623
- Inchi： 1S/C7H12N2.ClH/c8-6-7(9)4-2-1-3-5-7;/h1-5,9H2;1H
- InChI Key： UZDHDPDJHBPQTQ-UHFFFAOYSA-N
- SMILES： Cl.NC1(C#N)CCCCC1

Computed Properties

Exact Mass: 160.07689
Monoisotopic Mass: 160.076726
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 136
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8

Experimental Properties

Boiling Point: 236.2°Cat760mmHg
Flash Point: 96.6°C
PSA: 49.81

1-Aminocyclohexanecarbonitrile hydrochloride Pricemore >>

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